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Compound of Interest

Compound Name: Uio-66-cooh

Cat. No.: B11930871

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with UiO-66-COOH. The following
procedures for handling, personal protective equipment (PPE), and disposal are based on best
practices for similar metal-organic frameworks (MOFs) and related chemical safety data.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for UiO-66-COOH is not readily available, data from
the structurally similar UiO-66-(OH)2 suggests the following potential hazards.[1] Users should
handle UiO-66-COOH with the assumption that it may present similar risks.

Potential Hazards:

Acute Oral Toxicity: May be harmful if swallowed.[1]

Skin Irritation: May cause skin irritation.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety
during the handling of UiO-66-COOH.
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Standard/Specificat
PPE Category Item . Purpose
ion
) Protects against
_ Safety Goggles with ) i
Eye Protection ) ) ANSI z87.1 airborne particles and
Side-Shields

splashes.[2]

Face Shield

In conjunction with
goggles

Provides broader
protection for the face

from splashes.[2][3]

Hand Protection

Chemical-Resistant

Gloves

Nitrile or Neoprene

Protects skin from
direct contact with the

material.[4]

Body Protection

Laboratory Coat

Flame-resistant

material

Protects against spills
and contamination of

personal clothing.[4]

Full-Length Pants and

Ensures no exposed

N/A skin on the lower
Closed-Toe Shoes
body.[4]
) ) N95 or P100
Respiratory Protection ) NIOSH-approved
Respirator

Recommended when
handling the powder
outside of a fume
hood to prevent

inhalation.[4]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational workflow is essential for the safe handling of UiO-66-COOH.

¢ Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.[1]
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o Ensure an eyewash station and safety shower are readily accessible.[1]

o Designate a specific area for handling UiO-66-COOH to prevent cross-contamination.

e Donning PPE:

o Put on all required PPE as outlined in the table above before entering the designated
handling area.

e Material Handling:

o When weighing or transferring the powdered UiO-66-COOH, use a spatula or other
appropriate tool to avoid generating dust.

o If working with solutions, handle them with care to prevent splashing.
o Avoid direct contact with skin, eyes, and clothing.[1]
e Post-Handling:
o Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1]

o Clean and decontaminate all work surfaces and equipment used. A 70% ethanol solution
can be effective for surface decontamination.

Disposal Plan

Proper disposal of UiO-66-COOH and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Solid UiO-66-COOH Waste

Collect in a clearly labeled, sealed container.
Dispose of as hazardous chemical waste in
accordance with local, state, and federal

regulations.

Contaminated Labware (e.g., gloves, wipes)

Place in a sealed bag or container labeled as
hazardous waste and dispose of according to

institutional guidelines.

Liquid Waste (Solutions containing UiO-66-
COOH)

Collect in a labeled, sealed, and appropriate
waste container. Do not pour down the drain.

Dispose of as hazardous chemical waste.

Experimental Workflow for Handling UiO-66-COOH
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Caption: Workflow for Safe Handling of UiO-66-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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